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Compound of Interest

Compound Name: Disperse Yellow 60

Cat. No.: B093087 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol and technical data for the high-temperature

dyeing of polyester fabrics using C.I. Disperse Yellow 7 (CAS No. 6300-37-4). This information

is intended to guide researchers in achieving consistent and high-quality dyeing results for

applications where precise coloration and fastness are critical.

Introduction
Disperse Yellow 7 is a monoazo disperse dye known for its bright, reddish-yellow hue and good

overall performance on polyester fibers.[1][2] High-temperature dyeing is the preferred method

for applying disperse dyes to polyester, as the elevated temperatures (typically 120-135°C) are

necessary to swell the polyester fibers, allowing for the diffusion and penetration of the dye

molecules into the fiber structure.[2] This process results in dyeings with excellent fastness

properties.

Quantitative Data
The following tables summarize the key quantitative data for the high-temperature dyeing of

polyester with Disperse Yellow 7.

Table 1: Physicochemical Properties of C.I. Disperse Yellow 7
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Property Value

C.I. Name Disperse Yellow 7

C.I. Number 26090

CAS Number 6300-37-4

Molecular Formula C₁₉H₁₆N₄O

Molecular Weight 316.36 g/mol

Chemical Class Double Azo

Appearance Dark Brown Powder

Solubility Soluble in acetone and DMF

Source:[1]

Table 2: Recommended High-Temperature Dyeing Parameters for Polyester

Parameter Recommended Value

Dye Concentration 0.5 - 2.0% (on weight of fiber)

Liquor Ratio 1:10 - 1:20

Dyeing Temperature 130°C

Dyeing Time 30 - 60 minutes

pH of Dyebath 4.5 - 5.5 (adjusted with acetic acid)

Dispersing Agent 0.5 - 1.0 g/L

Leveling Agent 0.5 - 1.0 g/L

Table 3: Color Fastness Properties of Disperse Yellow 7 on Polyester (ISO Standards)
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Fastness Test Fading Staining

Ironing 4 3

Light 6 -

Perspiration 5 5

Washing 4-5 4-5

Source:[1]

Experimental Protocols
High-Temperature Exhaust Dyeing of Polyester Fabric
This protocol describes a standard laboratory procedure for dyeing a 10g sample of polyester

fabric.

Materials and Reagents:

Polyester fabric (10g, pre-scoured and dried)

C.I. Disperse Yellow 7

Dispersing agent (e.g., a lignosulphonate-based product)

Leveling agent (e.g., an ester or aromatic hydrocarbon-based product)

Acetic acid (glacial)

Sodium hydrosulfite

Sodium hydroxide

Distilled water

Equipment:

High-temperature laboratory dyeing machine (e.g., glycerin bath or infrared dyeing machine)
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Beakers and graduated cylinders

Stirring rods

pH meter

Analytical balance

Drying oven

Procedure:

Dye Dispersion Preparation:

Weigh the required amount of Disperse Yellow 7 (e.g., 0.1g for a 1% shade).

Make a smooth paste with a small amount of water and the dispersing agent.

Add hot water (40-50°C) to the paste with continuous stirring to form a fine dispersion.

Dye Bath Preparation:

Set the liquor ratio to 1:15 (i.e., 150ml of water for a 10g fabric sample).

Fill the dyeing vessel with the required volume of distilled water.

Add the dispersing agent (e.g., 0.15g for 1 g/L) and leveling agent (e.g., 0.15g for 1 g/L) to

the dyebath.

Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.

Add the prepared dye dispersion to the dyebath.

Dyeing Cycle:

Introduce the pre-wetted polyester fabric into the dyebath at room temperature.

Raise the temperature of the dyebath to 130°C at a rate of 2°C/minute.
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Maintain the temperature at 130°C for 45 minutes, ensuring continuous agitation.

Cool the dyebath down to 70°C at a rate of 2-3°C/minute.

Drain the dyebath.

Reduction Clearing (After-treatment):

Prepare a fresh bath at a 1:15 liquor ratio with:

2 g/L Sodium hydrosulfite

2 g/L Sodium hydroxide

Treat the dyed fabric in this bath at 70-80°C for 15-20 minutes. This step is crucial for

removing unfixed dye from the fiber surface and improving wet fastness.

Drain the bath.

Final Rinsing and Drying:

Rinse the fabric thoroughly with hot water, followed by a cold water rinse.

Neutralize the fabric with a dilute solution of acetic acid if necessary.

Rinse again with cold water.

Dry the dyed fabric in an oven or air-dry.

Evaluation of Color Fastness
The color fastness of the dyed fabric should be evaluated according to the relevant ISO 105

standards.

Washing Fastness: ISO 105-C06

Rubbing Fastness (Crocking): ISO 105-X12

Light Fastness: ISO 105-B02
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Perspiration Fastness: ISO 105-E04

Visualizations
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Click to download full resolution via product page

Caption: High-Temperature Dyeing Workflow for Polyester.
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Caption: Key Parameter Relationships in Polyester Dyeing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b093087#high-temperature-dyeing-of-polyester-with-
disperse-yellow-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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